Cas no 305-01-1 (Esculetin)

• Product name: Esculetin
• CAS No: 305-01-1
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD00006874
• CID: 36772
• PubChem ID: 24854815

Esculetin Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydroxy-2H-chromen-2-one
• CICHORIGENIN
• CICHERINGENIN
• ESCULETOL
• ESCULETIN
• AKOS 215-98
• 6,7-DIHYDROXY-CHROMEN-2-ONE
• 2H-1-BENZOPYRAN-2-ONE,6,7-DIHYDROXY
• 6,7-Dihydroxycoumarin
• 6,7-Dihydroxycoumarin (Esculetin)
• Aesculetin
• ESCULETIN(P) PrintBack
• ESCULETIN(RG) PrintBack
• 6,7-dihydroxy-2H-1-benzopyran-2-one
• Asculetine
• Cryptotanshinone
• Esculatin
• MS]
• [ "Aesculetin
• esculin aglycon
• MLS000069479
• cichoriin aglycon
• Cichoriin aglycone
• cichoriin aglucon
• MLSMR
• esculin aglucon
• SMR000059055
• Esculin aglycone
• Esculetin,98%
• Esculetin

• MDL： MFCD00006874
• Inchi： 1S/C9H6O4/c10-6-3-5-1-2-9(12)13-8(5)4-7(6)11/h1-4,10-11H
• InChI Key： ILEDWLMCKZNDJK-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=C(O1)C=C(O)C(O)=C2
• BRN： 152788

Computed Properties

• Exact Mass: 178.026609g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.026609g/mol
• Monoisotopic Mass: 178.026609g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 13
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 14
• Surface Charge: 0
• Molecular Weight: 178.14

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3431 (rough estimate)
• Melting Point: 271-273 °C (lit.)
• Boiling Point: 469.7°C at 760 mmHg
• Flash Point: 201.4 °C
• Refractive Index: 1.4500 (estimate)
• Solubility: Solubility Almost insoluble in boiling water, ether; soluble in hot ethanol, glacial acetic acid
• Water Partition Coefficient: Slightly soluble
• PSA: 70.67000
• LogP: 1.20420
• PH: Weak blue uorescence (1.5) to strong blue uorescence (2.0)
• λmax: 344(MeOH)(lit.)
• Merck: 3697
• Solubility: Soluble in ethanol and dilute alkali solution, slightly soluble in water, ethanol and ethyl acetate, insoluble in ether and chloroform
• pka: 1.71(at 25℃)

Esculetin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：GN6382500
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III

Esculetin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 6,7-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 6,7-dihydroxycoumarins
• Natural Products and Extracts Plant Extracts Plant based Gymnophyton isatidicarpum
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances